Cas no 2172630-03-2 (ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate)
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate
- EN300-1460403
- 2172630-03-2
-
- Inchi: 1S/C12H10F4O2/c1-2-18-11(17)7-10(12(14,15)16)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3/b10-7-
- InChI Key: ARTJKYXEPRWFOJ-YFHOEESVSA-N
- SMILES: FC(/C(=C\C(=O)OCC)/C1C=CC(=CC=1)F)(F)F
Computed Properties
- Exact Mass: 262.06169221g/mol
- Monoisotopic Mass: 262.06169221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460403-0.05g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-0.1g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-0.25g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-0.5g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-1.0g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-2.5g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-5.0g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-10.0g |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1460403-50mg |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1460403-100mg |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate |
2172630-03-2 | 100mg |
$640.0 | 2023-09-29 |
ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate
Recent Advances in the Study of Ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate (CAS: 2172630-03-2)
Ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate (CAS: 2172630-03-2) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.
The compound's structure, characterized by a trifluoromethyl group and a fluorophenyl moiety, suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic methodologies have optimized the production of ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate, enabling higher yields and purity, which are critical for pharmacological studies. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its stereochemistry and molecular conformation, ensuring accurate characterization for further research.
In vitro and in vivo studies have demonstrated that ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate exhibits promising bioactivity, particularly as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, recent findings indicate its potential as a modulator of cyclooxygenase-2 (COX-2) and other key mediators of inflammation, suggesting applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data from cancer cell line assays have shown cytotoxic effects, warranting further investigation into its anticancer properties.
Mechanistic studies have revealed that the compound's activity is linked to its ability to disrupt signal transduction pathways, such as the NF-κB and MAPK cascades, which are often dysregulated in disease states. Molecular docking simulations have further elucidated its binding interactions with target proteins, providing insights into structure-activity relationships (SAR) that could guide the design of more potent derivatives. These findings underscore the compound's versatility as a scaffold for drug development.
Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate. Recent pharmacokinetic studies have highlighted issues such as metabolic stability and bioavailability, which are critical for its transition from bench to bedside. Researchers are exploring formulation strategies, including prodrug approaches and nanoparticle delivery systems, to address these limitations and enhance therapeutic efficacy.
In conclusion, ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate (CAS: 2172630-03-2) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable tool for understanding disease mechanisms and discovering new therapeutic agents. Ongoing research efforts are expected to refine its properties and expand its applications, paving the way for future clinical studies. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in drug discovery.
2172630-03-2 (ethyl (2Z)-4,4,4-trifluoro-3-(4-fluorophenyl)but-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)